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Compound of Interest

Compound Name: Behenyl arachidate

Cat. No.: B1622150 Get Quote

A Comprehensive Guide to Structural Analogues of Behenyl Arachidate for Comparative

Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of behenyl arachidate and its structural

analogues, offering insights into their physicochemical properties and functional performance.

The information herein is intended to assist in the selection of appropriate long-chain esters for

various research, cosmetic, and pharmaceutical applications.

Introduction to Behenyl Arachidate and its
Analogues
Behenyl arachidate is a wax ester composed of behenyl alcohol (a C22 saturated fatty

alcohol) and arachidic acid (a C20 saturated fatty acid). Its long, saturated hydrocarbon chains

confer properties such as a high melting point, solid texture at room temperature, and excellent

emollient and occlusive characteristics. These attributes make it a valuable ingredient in

formulations requiring structure, viscosity control, and skin barrier enhancement.

Structural analogues of behenyl arachidate are other long-chain wax esters that differ in the

length of their fatty acid and/or fatty alcohol chains. These variations in chain length can

significantly influence their physical and functional properties. This guide will focus on the

following commercially available analogues for a comparative analysis:
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Behenyl Behenate: Composed of behenyl alcohol (C22) and behenic acid (C22).

Lignoceryl Lignocerate: Composed of lignoceryl alcohol (C24) and lignoceric acid (C24).

Cerotyl Cerotate: Composed of cerotyl alcohol (C26) and cerotic acid (C26).

Cetyl Palmitate: Composed of cetyl alcohol (C16) and palmitic acid (C16).

Stearyl Stearate: Composed of stearyl alcohol (C18) and stearic acid (C18).

Comparative Physicochemical Properties
The following table summarizes the key physicochemical properties of behenyl arachidate
and its selected analogues. The data has been compiled from various sources, and "Data Not

Available" indicates that no reliable information was found during the literature search.
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Property
Behenyl
Arachidat
e

Behenyl
Behenate

Lignocer
yl
Lignocer
ate

Cerotyl
Cerotate

Cetyl
Palmitate

Stearyl
Stearate

Molecular

Formula
C42H84O2

C44H88O2

[1]
C48H96O2

Data Not

Available

C32H64O2

[2][3]

C36H72O2

[4][5]

Molecular

Weight (

g/mol )

621.12 649.17 705.28
Data Not

Available
480.86 536.96

Melting

Point (°C)

Data Not

Available
70 - 75

Data Not

Available

Data Not

Available
44 - 54 62

Acid Value

(mg

KOH/g)

Data Not

Available
< 2

Data Not

Available

Data Not

Available
Max. 5

Data Not

Available

Saponificat

ion Value

(mg

KOH/g)

Data Not

Available
79 - 89

Data Not

Available

Data Not

Available

Data Not

Available

Data Not

Available

Appearanc

e
Waxy Solid

White to

yellowish,

hard

granules

Waxy Solid Waxy Solid
White,

waxy solid

White waxy

flakes

Solubility
Insoluble in

water

Water-

insoluble

Insoluble in

water

Insoluble in

water

Insoluble in

water;

soluble in

oils and

most

organic

solvents

Insoluble in

water;

soluble in

oil
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The primary functions of these long-chain esters in cosmetic and pharmaceutical formulations

include acting as structuring agents, emollients, and occlusive agents.

Structuring and Gelling Agents
Long-chain wax esters are effective at providing structure and increasing the viscosity of

formulations, making them ideal for creating solid sticks (e.g., lip balms, deodorants) and stable

emulsions. Their ability to form a crystalline network within the oil phase of a formulation

contributes to its overall stability and texture. Generally, longer chain lengths and higher melting

points result in a more rigid structure.

Emolliency and Skin Feel
As emollients, these esters help to soften and smooth the skin by filling the spaces between

corneocytes. This results in a more pleasant skin feel and appearance. The sensory properties

can be influenced by the melting point and crystalline structure of the wax ester. Esters with

melting points closer to skin temperature may provide a more lubricious and less waxy feel

upon application.

Occlusivity and Skin Barrier Function
A key performance parameter for these esters is their ability to form an occlusive film on the

skin, which reduces transepidermal water loss (TEWL) and helps to maintain skin hydration.

This is particularly beneficial for dry or compromised skin. The effectiveness of the occlusive

barrier is related to the chain length and crystallinity of the wax ester.

The diagram below illustrates the role of wax esters in reinforcing the skin's natural barrier

function.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1622150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stratum Corneum

Mechanism of Action

Corneocytes (Bricks)
Intercellular Lipid Matrix (Mortar)

Ceramides Cholesterol Free Fatty Acids Wax Esters

Topically Applied
Wax Ester Analogue

Integration into
Lipid Matrix

Improves barrier integrity Reinforcement of
Lipid Barrier

Reduced Transepidermal
Water Loss (TEWL)

Prevents water evaporation

Wax Ester Sample

Dissolution in
Organic Solvent

(e.g., Hexane, Toluene)

Gas Chromatography-Mass Spectrometry (GC-MS)
(for volatile/derivatized esters)

High-Performance Liquid Chromatography (HPLC)
with ELSD/MS

(for less volatile, high MW esters)

Data Analysis:
- Peak Identification

- Quantification
- Structural Elucidation

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1622150?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1622150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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